Cas no 1956382-32-3 (4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1))

• Product Name: 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1)
• CAS No: 1956382-32-3
• MF: C₁₀H₁₀ClFN₂O
• MW: 228.650604724884
• CID: 5211868
• Update Time: 2025-06-08

4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1)

• Inchi： 1S/C10H9FN2O.ClH/c11-8-3-1-2-7-9(8)13-5-6(4-12)10(7)14;/h1-3,5H,4,12H2,(H,13,14);1H
• InChI Key： ZHZQAOXOEODBNO-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC2=C(C=CC=C12)F)CN.Cl

Additional information on 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1)

Research Brief on 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1) (CAS: 1956382-32-3)

The compound 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1) (CAS: 1956382-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this quinolinone derivative as a promising scaffold for drug development, particularly in the context of central nervous system (CNS) disorders. The presence of the fluorinated quinolinone core, combined with the aminomethyl functional group, confers unique pharmacological properties that make it a candidate for targeting neurotransmitter receptors and enzymes involved in neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The hydrochloride salt form (1:1) was found to enhance the compound's solubility and bioavailability, making it more suitable for in vivo applications. The study reported an IC50 value of 12 nM for MAO-B inhibition, with minimal off-target effects.

Another significant development involves the compound's potential application in oncology. Preliminary in vitro studies have shown that 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1) exhibits cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

The synthesis of this compound has also seen advancements in recent years. A novel, scalable synthetic route was reported in Organic Process Research & Development, featuring a key palladium-catalyzed coupling step that improved the overall yield to 78%. This development is particularly important for potential industrial-scale production, should the compound progress to clinical trials.

Pharmacokinetic studies in animal models have revealed favorable properties, including good blood-brain barrier penetration and a half-life of approximately 6 hours in rodents. These characteristics, combined with the compound's selective activity profile, position it as a strong candidate for further preclinical development.

While these findings are promising, researchers caution that additional studies are needed to fully characterize the compound's safety profile and therapeutic potential. Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the molecule's properties and identify potential derivatives with improved efficacy and reduced toxicity.

The growing body of research on 4(1H)-Quinolinone, 3-(aminomethyl)-8-fluoro-, hydrochloride (1:1) (CAS: 1956382-32-3) suggests it may represent an important addition to the medicinal chemist's toolkit for addressing challenging therapeutic areas. Continued investigation of this compound and its derivatives is warranted to fully realize its potential in drug discovery and development.